tert-Butyl (4-((3-nitroquinolin-4-yl)amino)butyl)carbamate
Overview
Description
Tert-Butyl (4-((3-nitroquinolin-4-yl)amino)butyl)carbamate is a useful research compound. Its molecular formula is C18H24N4O4 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications
Tert-butyl carbamates, including variants like tert-butyl (4-((3-nitroquinolin-4-yl)amino)butyl)carbamate, are often used as intermediates in the synthesis of biologically active compounds. For instance, a related compound, tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl carbamate, is a significant intermediate in the synthesis of osimertinib, a medication used for lung cancer treatment. The synthesis of this compound is typically achieved through a series of steps including acylation, nucleophilic substitution, and reduction, highlighting its versatile role in drug development (Zhao, Guo, Lan, & Xu, 2017).
Role in Drug Discovery
Tert-butyl carbamates are crucial in drug discovery and development. For example, N-tert-butyl isoquine (GSK369796), a 4-aminoquinoline drug candidate, was developed for antimalarial purposes. It was designed based on chemical, toxicological, pharmacokinetic, and pharmacodynamic considerations. Its development involved optimized chemistry and preclinical evaluations, underscoring the importance of such compounds in medicinal chemistry (O’Neill et al., 2009).
Applications in Organic Chemistry and Synthesis
In organic chemistry, tert-butyl carbamates are used in various synthetic processes. For instance, tert-butyl carbamate derivatives are involved in metalation and alkylation reactions, demonstrating their utility in the synthesis of complex organic compounds. Such reactions are important for creating a wide range of chemical structures, which can have applications in pharmaceuticals and materials science (Sieburth, Somers, & O'hare, 1996).
Photoredox-Catalyzed Reactions
Photoredox-catalyzed reactions involving tert-butyl carbamates are explored for synthesizing complex organic structures like chromones. These reactions are significant as they provide a method for constructing diverse organic compounds under mild conditions, which can be beneficial in developing new pharmaceuticals and materials (Wang et al., 2022).
Future Directions
Properties
IUPAC Name |
tert-butyl N-[4-[(3-nitroquinolin-4-yl)amino]butyl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O4/c1-18(2,3)26-17(23)20-11-7-6-10-19-16-13-8-4-5-9-14(13)21-12-15(16)22(24)25/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H,19,21)(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIWXBZSTTYGAJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCCNC1=C(C=NC2=CC=CC=C21)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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